Cas no 373614-12-1 (2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis-)

• Product Name: 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis-
• CAS No: 373614-12-1
• MF: C₁₂H₁₂N₂O₉
• MW: 328.231683731079
• MDL: MFCD13184975
• CID: 854066
• Update Time: 2025-06-08

2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis-
• (2,5-dioxopyrrolidin-1-yl) 2-[2-(2,5-dioxopyrrolidin-1-yl)oxy-2-oxoethoxy]acetate
• Bis-N-succinimidyl diglycolic acid
• Bis-N-succinimidyl diglycolic acid, 2,2′-Oxydiacetic acid bis-N-succinimidyl ester
• DIG(NHS)2
• 2,5-Pyrrolidinedione,1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis
• AmbotzPEG1990

• MDL： MFCD13184975
• Inchi： 1S/C12H12N2O9/c15-7-1-2-8(16)13(7)22-11(19)5-21-6-12(20)23-14-9(17)3-4-10(14)18/h1-6H2
• InChI Key： PTIALSJRKNBZIO-UHFFFAOYSA-N
• SMILES： O(C(COCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 328.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 136.59000
• LogP: -1.90680

Additional information on 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis-

Comprehensive Overview of 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- (CAS No. 373614-12-1)

2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- (CAS No. 373614-12-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name or CAS number, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, synthesis methods, and its applications in various scientific and medical contexts.

Chemical Structure and Properties

The molecular formula of 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- is C₈H₈N₂O₆. The compound features a central pyrrolidinedione core with two oxybis[(1-oxo-2,1-ethanediyl)oxy] groups attached at the 1 and 1' positions. This structure imparts unique chemical properties to the molecule, including high solubility in polar solvents and stability under various conditions. The presence of multiple oxygen atoms and nitrogen atoms in the structure suggests potential hydrogen bonding capabilities and reactivity with other molecules.

Synthesis Methods

The synthesis of 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- has been explored through various routes. One common method involves the reaction of pyrrolidinedione with an appropriate diol in the presence of a coupling agent. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis using a green solvent system. This method not only reduces the number of steps but also minimizes the use of hazardous reagents, making it environmentally friendly.

Biological Activities and Applications

The biological activities of 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, its antioxidant activity was confirmed through its ability to scavenge free radicals and protect cells from oxidative stress.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- has been evaluated in several preclinical studies. Preliminary results from animal models have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). A phase I clinical trial is currently underway to assess the safety and efficacy of this compound in human subjects. Early data suggest that it is well-tolerated with minimal side effects.

Current Research Trends

The ongoing research on 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- is focused on optimizing its pharmacological properties for better therapeutic outcomes. One area of interest is the development of prodrugs that can enhance the bioavailability and target specificity of the compound. Another area involves exploring its potential synergistic effects with other drugs to improve treatment efficacy.

Conclusion

In conclusion, 2,5-Pyrrolidinedione, 1,1'-[oxybis[(1-oxo-2,1-ethanediyl)oxy]]bis- (CAS No. 373614-12-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.